Cas no 91563-34-7 (4-(4-methoxyphenyl)-2-methylpyrrolidine)

• Product Name: 4-(4-methoxyphenyl)-2-methylpyrrolidine
• CAS No: 91563-34-7
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD19686406
• CID: 4664956
• Update Time: 2025-07-19

4-(4-methoxyphenyl)-2-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxyphenyl)-2-methylpyrrolidine
• Pyrrolidine, 4-(4-methoxyphenyl)-2-methyl-

• MDL： MFCD19686406
• Inchi： 1S/C12H17NO/c1-9-7-11(8-13-9)10-3-5-12(14-2)6-4-10/h3-6,9,11,13H,7-8H2,1-2H3
• InChI Key： QVGZCXWSVLIGDZ-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=C(OC)C=C2)CC1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(4-methoxyphenyl)-2-methylpyrrolidine

Professional Introduction to Compound with CAS No. 91563-34-7 and Product Name: 4-(4-methoxyphenyl)-2-methylpyrrolidine

4-(4-methoxyphenyl)-2-methylpyrrolidine, identified by its Chemical Abstracts Service (CAS) number 91563-34-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidine class, a heterocyclic structure known for its broad range of biological activities and applications in drug development. The presence of a 4-methoxyphenyl substituent enhances its pharmacological potential, making it a valuable candidate for further exploration in therapeutic research.

The molecular structure of 4-(4-methoxyphenyl)-2-methylpyrrolidine consists of a pyrrolidine ring substituted with a methyl group at the 2-position and a 4-methoxyphenyl group at the 4-position. This arrangement contributes to its unique chemical properties, which are essential for understanding its biological interactions. The methoxy group in the aromatic ring introduces polarity and hydrogen bonding capabilities, while the methyl group influences the compound's solubility and metabolic stability.

In recent years, there has been growing interest in pyrrolidine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds with similar structures exhibit potential benefits in modulating neurological pathways, cardiovascular functions, and inflammatory responses. The 4-(4-methoxyphenyl)-2-methylpyrrolidine molecule, with its specific substitution pattern, is being investigated for its potential role in these areas.

One of the most compelling aspects of 4-(4-methoxyphenyl)-2-methylpyrrolidine is its interaction with biological targets. Research indicates that this compound can bind to specific enzymes and receptors, influencing cellular signaling pathways. For instance, preliminary studies have suggested that it may interact with enzymes involved in neurotransmitter synthesis and metabolism, potentially leading to applications in treating neurological disorders. Additionally, its ability to modulate inflammatory pathways makes it a promising candidate for anti-inflammatory therapies.

The synthesis of 4-(4-methoxyphenyl)-2-methylpyrrolidine is another area of active investigation. Chemists have developed several synthetic routes to produce this compound efficiently while maintaining high purity standards. These synthetic methods often involve multi-step organic reactions, including condensation, cyclization, and functional group transformations. The optimization of these processes is crucial for ensuring scalability and cost-effectiveness in pharmaceutical production.

From a pharmacokinetic perspective, 4-(4-methoxyphenyl)-2-methylpyrrolidine exhibits interesting properties that make it suitable for drug development. Its molecular structure suggests moderate lipophilicity, which is favorable for oral bioavailability. Furthermore, the presence of polar functional groups enhances water solubility, allowing for diverse administration routes. These characteristics are critical factors when evaluating a compound's potential as a drug candidate.

The safety profile of 4-(4-methoxyphenyl)-2-methylpyrrolidine is also under scrutiny. Preclinical studies have been conducted to assess its toxicity and potential side effects. These studies involve evaluating the compound's effects on various biological systems, including liver and kidney function. The results from these assessments are essential for determining safe dosage ranges and identifying any long-term risks associated with its use.

In conclusion, 4-(4-methoxyphenyl)-2-methylpyrrolidine (CAS No. 91563-34-7) represents a significant advancement in pharmaceutical research due to its unique chemical structure and promising biological activities. Its potential applications in treating neurological disorders, cardiovascular conditions, and inflammatory diseases make it a compelling subject for further study. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a vital role in the development of novel therapeutic agents.